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Compound of Interest

Compound Name: 3-Bromo-4-methylbenzonitrile

Cat. No.: B1282943 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-4-methylbenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 3-Bromo-4-methylbenzonitrile (CAS No: 42872-74-2). Adherence to these

guidelines is paramount for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and GHS Classification
3-Bromo-4-methylbenzonitrile is a hazardous substance that requires careful handling. The

primary hazards are summarized below.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral ❗ Warning
H302: Harmful if

swallowed[1][2]

Acute Toxicity, Dermal ❗ Warning
H312: Harmful in

contact with skin[1][2]

Acute Toxicity,

Inhalation
❗ Warning

H332: Harmful if

inhaled[1][2]

Skin

Corrosion/Irritation
❗ Warning

H315: Causes skin

irritation[1][2]

Serious Eye

Damage/Irritation
❗ Warning

H319: Causes serious

eye irritation[1][2]

Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory to prevent exposure. The following table details

the required equipment.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye and Face

Protection
Safety Goggles ANSI Z87.1 compliant

Protects against

chemical splashes

and airborne particles.

Face Shield
To be worn over

safety goggles

Provides full-face

protection during

procedures with a

high risk of splashing

or aerosol generation.

Hand Protection
Chemical-Resistant

Gloves

Disposable nitrile

gloves (minimum 4 mil

thickness). Consider

double-gloving.

Prevents direct skin

contact.[3] Aromatic

and halogenated

hydrocarbons can

attack glove materials;

therefore, gloves

should be changed

immediately if

contaminated.[4] For

prolonged contact,

consult the glove

manufacturer's

resistance guide for

halogenated aromatic

compounds.

Body Protection Laboratory Coat

Flame-resistant

Nomex® or 100%

cotton is

recommended.

Protects skin and

personal clothing from

contamination. Must

be fully buttoned.

Full-Length Pants

Covers the lower body

to prevent skin

exposure.

Closed-Toe Shoes Made of a non-porous

material.

Protects feet from

spills and falling
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objects.

Respiratory Protection
NIOSH-approved

Respirator

Use with appropriate

cartridges for organic

vapors and

particulates (e.g., P95

or P100).

Required if handling

outside of a certified

chemical fume hood

or if dust/aerosols are

generated.

Operational and Handling Plan
Safe handling of 3-Bromo-4-methylbenzonitrile requires strict adherence to the following

protocols to minimize exposure and prevent contamination.

Engineering Controls:

Chemical Fume Hood: All weighing and handling of the solid compound, as well as the

preparation of solutions, must be conducted in a certified chemical fume hood to control

airborne particulates and vapors.[5][6][7]

Ventilated Storage: Store in a cool, dry, well-ventilated area away from incompatible

materials.[8] Containers should be kept tightly sealed.[8]

Standard Operating Procedures:

Designated Area: Establish a designated area for handling this compound, clearly marked

with hazard warnings.[3][6]

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within the fume hood by covering the surface with absorbent, disposable bench

paper.

Weighing and Transfer (Tare Method): To avoid generating dust and potential inhalation, use

the tare method for weighing.[6][7][9]

Pre-weigh a sealed container inside the fume hood.

Add the solid 3-Bromo-4-methylbenzonitrile to the container.
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Seal the container before removing it from the fume hood to weigh on an analytical

balance.

Return the sealed container to the fume hood for any further manipulations.

Solution Preparation: If preparing a solution, slowly add the solid to the solvent in a suitable

container within the fume hood to avoid splashing.

Post-Operation:

Decontaminate all non-disposable equipment and glassware after use.

Wipe down the work surface in the fume hood with an appropriate solvent.

Remove PPE and wash hands and arms thoroughly with soap and water upon leaving the

designated area.[9]

Disposal Plan
Chemical waste containing 3-Bromo-4-methylbenzonitrile must be treated as hazardous

waste. Improper disposal can lead to environmental harm.[8]

Waste Segregation and Collection:

Halogenated Organic Waste: This is a brominated organic compound and must be collected

in a dedicated, clearly labeled hazardous waste container for halogenated organic waste.[8]

Do not mix with non-halogenated organic waste.

Solid Waste: Collect any unused solid compound, contaminated weigh paper, and other

contaminated disposable solid materials (e.g., pipette tips, absorbent paper) in a dedicated,

labeled hazardous waste container for solid halogenated waste.[8]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a

designated hazardous waste stream.

Disposal Procedure:
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Use compatible, clearly labeled waste containers. The label must include "Hazardous Waste"

and "Halogenated Organic Waste."[8]

Keep waste containers tightly closed except when adding waste.[8]

Store waste containers in a secondary containment tray in a well-ventilated area, such as a

designated waste cabinet.

Follow your institution's specific guidelines for hazardous waste pickup and disposal.

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of 3-Bromo-4-
methylbenzonitrile.
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Workflow for Handling 3-Bromo-4-methylbenzonitrile
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Caption: Workflow for Handling 3-Bromo-4-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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